2,4-dimethyl-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)-1,3-thiazole-5-carboxamide

• IUPAC Name: 2,4-dimethyl-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C17H20N2O2S/c1-11-16(22-12(2)19-11)17(20)18-10-13-7-8-21-15-6-4-3-5-14(15)9-13/h3-6,13H,7-10H2,1-2H3,(H,18,20)
• InChI Key: SNNXKJHSDGHWJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)NCC2CCOC3=CC=CC=C3C2
• Molecular Formula: C17H20N2O2S
• Molecular Weight: 316.4 g/mol

Description

2,4-dimethyl-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)-1,3-thiazole-5-carboxamide is a useful research compound. Its molecular formula is C17H20N2O2S and its molecular weight is 316.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 316.12454906 g/mol and the complexity rating of the compound is 393. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Scientific Research Applications

Antibacterial and Antimicrobial Agents Compounds with structures related to the query have been studied for their promising antibacterial activity. For instance, derivatives of benzothiazolyl and pyrazole have shown significant activity against various bacterial strains, such as Staphylococcus aureus and Bacillus subtilis, without being cytotoxic to mammalian cells. These compounds highlight the potential of related structures in developing new antibacterial agents (Palkar et al., 2017).

Anticancer Research Research on compounds bearing resemblance in structural motifs to the queried chemical has indicated potential anticancer activity. For instance, studies have synthesized and evaluated derivatives for their in vitro anticancer activity, revealing certain compounds to exhibit significant antiproliferative effects against various cancer cell lines, suggesting a possible pathway for anticancer drug development (Rasal et al., 2020).

Antioxidant Properties Research into compounds with similar structural features has also explored their antioxidant properties. Studies have synthesized novel compounds and evaluated their radical scavenging activities, indicating that some derivatives possess moderate to significant antioxidant activities. This suggests the role of such structures in combating oxidative stress-related diseases (Ahmad et al., 2012).

Corrosion Inhibition Compounds with benzothiazole derivatives have been investigated for their effectiveness as corrosion inhibitors, showing high inhibition efficiency against steel corrosion in acidic environments. This research demonstrates the potential industrial applications of such compounds in protecting materials against corrosion (Hu et al., 2016).